Cas no 1309920-99-7 (15-Methoxymkapwanin)

• Product Name: 15-Methoxymkapwanin
• CAS No: 1309920-99-7
• Molecular Formula: C₂₁H₂₈O₅
• Molecular Weight: 360.45431
• CID: 1080617
• PubChem ID: 131846663

15-Methoxymkapwanin Properties

Names and Identifiers

• 15-Methoxymkapwanin
• 15-Methoxyneoclerodan-3,13-dien-16,15:18,19-diolide
• HY-N1591
• AKOS032962610
• 1H-Naphtho[1,8a-c]furan-3(5H)-one, 7-[2-(2,5-dihydro-5-methoxy-2-oxo-3-furanyl)ethyl]-6,6a,7,8,9,10-hexahydro-7,8-dimethyl-, (6aR,7S,8R,10aS)-rel-(-)-
• CS-0017240
• (6aR,7S,8R,10aS)-7-[2-(2-methoxy-5-oxo-2H-furan-4-yl)ethyl]-7,8-dimethyl-5,6,6a,8,9,10-hexahydro-1H-benzo[d][2]benzofuran-3-one
• 1309920-99-7
• DA-69489

• InChIKey： CWRSOQZLIYAURI-QHZMMHQPSA-N
• Inchi： InChI=1S/C21H28O5/c1-13-7-10-21-12-25-19(23)15(21)5-4-6-16(21)20(13,2)9-8-14-11-17(24-3)26-18(14)22/h5,11,13,16-17H,4,6-10,12H2,1-3H3/t13-,16-,17?,20+,21-/m1/s1
• SMILES： C[C@@H]1CC[C@@]23COC(=O)C2=CCC[C@@H]3[C@@]1(C)CCC4=CC(OC4=O)OC

Computed Properties

• Exact Mass: 360.19400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 360.19367399g/mol
• Heavy Atom Count: 26
• Complexity: 693
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• LogP: 3.53810
• PSA: 61.83000
• Boiling Point: 575.7±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 252.2±28.8 °C
• Solubility: Slightly soluble (2.8 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones